Cas no 1520600-70-7 (2-{1-(4-chlorophenyl)ethylamino}-3-methylbutan-1-ol)

• Product Name: 2-{1-(4-chlorophenyl)ethylamino}-3-methylbutan-1-ol
• CAS No: 1520600-70-7
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• MDL: MFCD21831249
• CID: 5241498
• PubChem ID: 79253627
• Update Time: 2025-09-28

2-{1-(4-chlorophenyl)ethylamino}-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[1-(4-chlorophenyl)ethyl]amino]-3-methyl-
• 2-{1-(4-chlorophenyl)ethylamino}-3-methylbutan-1-ol

• MDL： MFCD21831249
• Inchi： 1S/C13H20ClNO/c1-9(2)13(8-16)15-10(3)11-4-6-12(14)7-5-11/h4-7,9-10,13,15-16H,8H2,1-3H3
• InChI Key： YLQWYNQNQQLOSM-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=C(Cl)C=C1)C)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-{1-(4-chlorophenyl)ethylamino}-3-methylbutan-1-ol

2-{1-(4-Chlorophenyl)ethylamino}-3-methylbutan-1-ol: A Comprehensive Overview

2-{1-(4-Chlorophenyl)ethylamino}-3-methylbutan-1-ol (CAS No. 1520600-70-7) is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a 4-chlorophenyl group, an ethylamino group, and a hydroxyl group. The combination of these functional groups makes it highly versatile and valuable for various chemical reactions and biological activities.

The 4-chlorophenyl group in the molecule contributes to its aromaticity and stability, while the ethylamino group introduces nucleophilic properties, making it reactive in certain chemical environments. The hydroxyl group at the terminal position adds hydrophilic characteristics, enhancing its solubility in polar solvents. These properties collectively make 2-{1-(4-chlorophenyl)ethylamino}-3-methylbutan-1-ol a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of antimicrobial agents and anticancer drugs. The ability of this compound to undergo various transformations, such as alkylation, acylation, and oxidation, has made it a key player in modern drug discovery.

In addition to its pharmaceutical applications, 2-{1-(4-chlorophenyl)ethylamino}-3-methylbutan-1-ol has also found utility in the synthesis of advanced materials. Its unique structure allows for the formation of stable polymers and surfactants, which are essential in industries ranging from electronics to cosmetics. The compound's ability to form hydrogen bonds due to its hydroxyl group further enhances its compatibility with a wide range of materials.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the reaction of 4-chloroaniline with an appropriate aldehyde or ketone. The subsequent steps involve careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Studies have shown that proper waste management and recycling practices can minimize the ecological footprint associated with its production. Moreover, ongoing research is focused on developing greener synthesis routes that utilize renewable resources and reduce energy consumption.

In conclusion, 2-{1-(4-chlorophenyl)ethylamino}-3-methylbutan-1-ol (CAS No. 1520600-70-7) is a multifaceted compound with significant potential across various industries. Its unique structure, reactivity, and versatility make it an invaluable tool in both academic research and industrial applications. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an even more prominent role in shaping future innovations.